Cas no 1040634-92-1 (2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol)

• Product Name: 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol
• CAS No: 1040634-92-1
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5383464
• Update Time: 2025-05-30

2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol

• Inchi： 1S/C20H21N3O2S/c1-12-7-9-14(10-8-12)19-21-17(13(2)25-19)11-26-20-22-16-6-4-3-5-15(16)18(24)23-20/h7-10H,3-6,11H2,1-2H3,(H,22,23,24)
• InChI Key： DWCYMYMUQNPQHX-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)NC=1SCC1=C(C)OC(C2=CC=C(C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol

Comprehensive Analysis of 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol (CAS No. 1040634-92-1)

The compound 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol (CAS No. 1040634-92-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an oxazole ring with a tetrahydroquinazolin-4-ol core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which could play a role in targeting cellular signaling pathways involved in numerous diseases.

Recent studies have highlighted the growing demand for novel small-molecule inhibitors, especially in oncology and inflammation research. The sulfanyl linker in this compound enhances its binding affinity to specific protein targets, a feature that aligns with current trends in drug discovery. With the rise of personalized medicine, compounds like 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol are being explored for their selectivity and minimal off-target effects, addressing a critical need in modern pharmacology.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including the formation of the oxazole ring and subsequent functionalization with the tetrahydroquinazolin-4-ol moiety. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and structural integrity. These methodologies are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance in cutting-edge research.

In the context of drug development, the pharmacokinetic properties of CAS No. 1040634-92-1 are under rigorous investigation. Early-stage in vitro assays suggest favorable solubility and metabolic stability, key factors for oral bioavailability. This aligns with the broader industry focus on improving drug-like properties of lead compounds, a topic frequently searched by professionals in medicinal chemistry and pharmacology.

Another area of interest is the compound's potential application in neurodegenerative diseases. The tetrahydroquinazolin-4-ol scaffold has been associated with modulating enzymes like phosphodiesterases, which are implicated in cognitive disorders. Given the increasing global prevalence of conditions such as Alzheimer's disease, this aspect of the compound's activity is a hot topic in neuroscience research.

Environmental and safety profiles are also critical considerations for any new chemical entity. While 2-({[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol is not classified as hazardous, comprehensive toxicological studies are ongoing to ensure its suitability for further development. This reflects the pharmaceutical industry's commitment to sustainable and responsible innovation, a theme that resonates with both regulators and the public.

In summary, CAS No. 1040634-92-1 represents an exciting avenue for scientific exploration. Its multifaceted chemical structure and potential therapeutic applications position it at the intersection of several high-interest research domains, including kinase inhibition, neuroprotection, and small-molecule drug design. As investigations progress, this compound may contribute valuable insights to address some of the most pressing challenges in healthcare today.